Cas no 79837-11-9 (3-Amino-1-[1-benzimidazolyl]butane)

3-Amino-1-[1-benzimidazolyl]butane structure
79837-11-9 structure
Product Name:3-Amino-1-[1-benzimidazolyl]butane
CAS No:79837-11-9
MF:C11H15N3
MW:189.256901979446
CID:556504
Update Time:2023-08-02

3-Amino-1-[1-benzimidazolyl]butane Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-propanamine,a-methyl-
    • 1H-Benzimidazole-1-propanamine,alpha-methyl-(9CI)
    • RLSYCEITZIRMCP-UHFFFAOYSA-N
    • 3-amino-1-[1-benzimidazolyl]butane
    • alpha-methyl-1H-benzimidazole-1-propanamine
    • 4-(1H-1,3-benzodiazol-1-yl)butan-2-amine
    • 3-Amino-1-[1-benzimidazolyl]butane
    • Inchi: 1S/C11H15N3/c1-9(12)6-7-14-8-13-10-4-2-3-5-11(10)14/h2-5,8-9H,6-7,12H2,1H3
    • InChI Key: RLSYCEITZIRMCP-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)CCC(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Topological Polar Surface Area: 43.8
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